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Compound of Interest

Compound Name: Floranol

CAS No.: 502685-14-5

Cat. No.: B1259342

Get Quote

The name "Floranol" appears in scientific and commercial literature in reference to distinct

substances, each with its own purported therapeutic or commercial applications. For

researchers, scientists, and drug development professionals, it is crucial to distinguish between

these compounds to accurately assess their therapeutic potential. This guide provides a

comparative analysis of the available peer-reviewed evidence for the flavonoid Floranol and a

similarly named nutraceutical, Frondanol, for which a clinical trial is underway.

Floranol: The Flavonoid
Floranol is a specific prenylated flavanonol, chemically identified as (2R,3R)-3,5,7-trihydroxy-

2-(2-hydroxyphenyl)-6-methoxy-8-(3-methylbut-2-enyl)-4H-1-benzopyran-4-one.[1] It has been

isolated from the roots of the plant Dioclea grandiflora.[1]

Therapeutic Potential: Vasorelaxant Effects
The primary peer-reviewed evidence for the therapeutic potential of the flavonoid Floranol
points to its activity as a vasorelaxant agent.[1]
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A key study investigated the effects of Floranol on rat aortic rings pre-contracted with

phenylephrine. The results are summarized in the table below.

Parameter Value Tissue Condition

IC₅₀ 19.9 ± 2.4 µM Rat Aorta
Endothelium-

containing

Eₘₐₓ Not specified Rat Aorta
Endothelium-

containing

IC₅₀: The half maximal inhibitory concentration, indicating the concentration of Floranol
required to achieve 50% of the maximum vasorelaxant effect.

Mechanism of Action
The study on Floranol's vasorelaxant properties provided initial insights into its mechanism of

action. The vasorelaxant effect of Floranol was found to be independent of the endothelium, as

its removal did not alter the IC₅₀ and Eₘₐₓ values.[1] Furthermore, pre-treatment with L-NAME,

a nitric oxide (NO) synthase inhibitor, also did not affect the vasorelaxation induced by

Floranol.[1] This suggests that Floranol acts directly on the vascular smooth muscle cells.[1]

Experimental Workflow for Vasorelaxant Activity

Rat aortic rings isolated Pre-contraction with Phenylephrine (0.1 µM) Cumulative addition of Floranol Measurement of isometric tension Calculation of IC₅₀

Click to download full resolution via product page

Caption: Workflow for assessing the vasorelaxant activity of Floranol.
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Proposed Mechanism of Action

Floranol Vascular Smooth Muscle Cell
Direct Action

Vasorelaxation

Click to download full resolution via product page

Caption: Proposed direct action of Floranol on vascular smooth muscle.

Experimental Protocols
Vasorelaxant Activity Assay:

Tissue Preparation: Thoracic aortas were isolated from male Wistar rats. The endothelium

was either kept intact or mechanically removed. The aorta was cut into rings of 4-5 mm in

length.

Experimental Setup: Aortic rings were mounted in organ baths containing Krebs-Henseleit

solution, maintained at 37°C, and gassed with a 95% O₂ and 5% CO₂ mixture. The rings

were placed under a resting tension of 1.5 g.

Contraction and Relaxation: The aortic rings were pre-contracted with phenylephrine (0.1

µM). Once a stable contraction was achieved, Floranol was cumulatively added to the organ

bath.

Data Analysis: The relaxation responses were expressed as a percentage of the contraction

induced by phenylephrine. The IC₅₀ value was calculated from the concentration-response

curves.

Frondanol: A Nutraceutical for Inflammatory Bowel
Disease
In contrast to the flavonoid, Frondanol is a commercially available nutraceutical lipid extract

from the edible sea cucumber, Cucumaria frondosa.[2] It has been investigated for its potential

anti-inflammatory effects, particularly in the context of Inflammatory Bowel Disease (IBD).[2][3]
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Therapeutic Potential: Anti-inflammatory Effects
Frondanol is reported to have potent anti-inflammatory effects, which are suggested to be

mediated through the inhibition of the 5-lipoxygenase and 12-lipoxygenase pathways.[2] A

clinical trial has been registered to investigate its efficacy in human IBD patients.[4]

Clinical Trial Data
A pilot, randomized, double-blind, placebo-controlled clinical trial (NCT05194007) was

designed to evaluate the anti-inflammatory effects of Frondanol in adults with IBD.[3][4]

Parameter Frondanol Group Placebo Group

Dosage 1000 mg capsule twice daily Placebo capsule twice daily

Duration 6 months 6 months

Primary Outcome
Change in inflammatory

markers

Change in inflammatory

markers

Mechanism of Action
The proposed mechanism of action for Frondanol's anti-inflammatory effects involves the

inhibition of lipoxygenase pathways.

Proposed Anti-inflammatory Pathway of Frondanol

Frondanol 5-LOX & 12-LOX
Inhibition

Inflammation

Click to download full resolution via product page

Caption: Proposed inhibition of lipoxygenase pathways by Frondanol.

Experimental Protocols (Clinical Trial Design)
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Study Design: A pilot, prospective, double-blinded, two-arm, randomized controlled clinical

trial.[2]

Participants: 100 adult patients with stable mild to moderate IBD on standard of care

treatment.[2]

Intervention: Patients are randomized (1:1) to receive either Frondanol (1000 mg twice daily)

or a placebo for six months.[2]

Data Collection: Blood and stool samples are collected at baseline, three months, and six

months. Colon biopsy samples are obtained at baseline and six months.[2]

Endpoints: The primary endpoint is the comparison of inflammatory marker levels in serum

and tissue samples between the two groups. These findings will be correlated with clinical

and histological parameters.[2]

Comparative Summary and Future Directions
The available peer-reviewed data highlights a significant distinction between the flavonoid

Floranol and the nutraceutical Frondanol.

Feature Floranol (Flavonoid) Frondanol (Nutraceutical)

Source Dioclea grandiflora (plant)[1]
Cucumaria frondosa (sea

cucumber)[2]

Chemical Nature Prenylated Flavanonol[1] Lipid Extract[2]

Validated Effect Vasorelaxant[1]
Anti-inflammatory (under

investigation)[2][3]

Level of Evidence Pre-clinical (in vitro)[1] Clinical Trial (in progress)[4]

For researchers in drug development, the flavonoid Floranol represents a potential lead

compound for the development of novel vasodilators. Further research is required to fully

elucidate its structure-activity relationship, in vivo efficacy, and safety profile.
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In contrast, Frondanol is being investigated as a potential adjunctive therapy for IBD. The

results of the ongoing clinical trial will be critical in establishing its therapeutic value and safety

in humans.

It is imperative for the scientific community to use precise terminology to avoid confusion

between these two distinct products. Future research on "Floranol" should clearly specify the

chemical entity to ensure the accurate dissemination of scientific findings.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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